Cas no 1261764-63-9 (3-Nitro-2-(trifluoromethoxy)aniline)

• Product Name: 3-Nitro-2-(trifluoromethoxy)aniline
• CAS No: 1261764-63-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4988019
• Update Time: 2025-06-15

3-Nitro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)15-6-4(11)2-1-3-5(6)12(13)14/h1-3H,11H2
• InChI Key： VUODVKVHVOUQRY-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1

Additional information on 3-Nitro-2-(trifluoromethoxy)aniline

Professional Introduction to Compound with CAS No. 1261764-63-9 and Product Name 3-Nitro-2-(trifluoromethoxy)aniline

The compound with the CAS number 1261764-63-9 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. The product name, 3-Nitro-2-(trifluoromethoxy)aniline, provides a detailed chemical structure that highlights its unique properties and potential applications. This compound belongs to a class of aromatic amines, which are widely studied for their role in the synthesis of various biologically active molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both a nitro group and a trifluoromethoxy group in 3-Nitro-2-(trifluoromethoxy)aniline makes it an intriguing candidate for further investigation. These functional groups contribute to the molecule's electronic properties, influencing its reactivity and interaction with biological systems.

One of the most compelling aspects of this compound is its potential use as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored its utility in the development of novel pharmaceuticals targeting various diseases. The nitro group can be further reduced to an amine, while the trifluoromethoxy group can serve as a handle for further functionalization, making this compound a versatile building block in synthetic chemistry.

Recent studies have also highlighted the role of fluorinated anilines in medicinal chemistry. The electron-withdrawing nature of the nitro group and the electron-donating effect of the trifluoromethoxy group create a balance that can modulate the compound's pharmacokinetic properties. This balance is crucial for optimizing drug candidates for better efficacy and reduced side effects.

The synthesis of 3-Nitro-2-(trifluoromethoxy)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical research. Fluorinated aromatic compounds are known for their ability to enhance the performance of pesticides and herbicides. The unique structure of 3-Nitro-2-(trifluoromethoxy)aniline may contribute to its effectiveness in protecting crops from pests and diseases, making it a valuable asset in sustainable agriculture.

From a computational chemistry perspective, the study of 3-Nitro-2-(trifluoromethoxy)aniline has provided insights into molecular interactions at the atomic level. Advanced computational techniques, such as density functional theory (DFT), have been used to predict the compound's behavior in various environments. These predictions are crucial for understanding how the molecule will interact with biological targets and for designing experiments that optimize its properties.

The regulatory landscape for new chemical entities like 3-Nitro-2-(trifluoromethoxy)aniline is complex and requires careful navigation. Compliance with international standards ensures that these compounds are safe and effective for their intended uses. Researchers must adhere to rigorous guidelines set forth by regulatory agencies to bring new products to market.

Future research directions for this compound include exploring its potential in drug discovery and developing new synthetic routes that improve yield and sustainability. The integration of green chemistry principles into synthetic methodologies is particularly important for reducing environmental impact while maintaining high standards of product quality.

In conclusion, 3-Nitro-2-(trifluoromethoxy)aniline represents a significant advancement in chemical research with potential applications across multiple industries. Its unique structure and functional groups make it a valuable tool for synthesizing complex molecules with biological activity. As research continues, we can expect to see even more innovative uses for this compound, contributing to advancements in medicine and agriculture.